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Compound of Interest

Compound Name: Glaucine hydrochloride

Cat. No.: B1654402 Get Quote

Essential Safety and Handling Guide for Glaucine
Hydrochloride
This guide provides crucial safety and logistical information for laboratory professionals

handling Glaucine hydrochloride. Adherence to these procedures is vital for ensuring

personal safety and maintaining a secure research environment. The following protocols for

personal protective equipment (PPE), handling, storage, and disposal are designed to provide

direct, actionable guidance.

Hazard Identification and Toxicological Data
Glaucine hydrochloride is classified as a hazardous substance with the potential for irritation

and acute toxicity.[1] Understanding its specific hazards is the first step in safe handling.
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Hazard
Classification

GHS Code Description Source

Acute Oral Toxicity H302 Harmful if swallowed. [1]

Skin Irritation H315 Causes skin irritation. [1]

Eye Irritation H319
Causes serious eye

irritation.
[1]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation.
[1]

Toxicological Data

LD50 (Oral, Rat) 545 mg/kg[1]

LD50 (Intraperitoneal, Rat) 143 mg/kg[1]

LD50 (Subcutaneous, Mouse) 430 mg/kg[1]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical to mitigate the risks

associated with Glaucine hydrochloride.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the most direct line of defense against chemical exposure.[2] All

personnel must be trained in the proper use and maintenance of their equipment.[3]
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Protection Type Required Equipment
Specifications and Best
Practices

Eye and Face Protection Safety Goggles / Face Shield

Wear tightly fitting safety

goggles with side-shields.[4]

For splash or explosion risks, a

full-face shield is highly

recommended.[5]

Hand Protection Chemical-Resistant Gloves

Use powder-free nitrile or

neoprene gloves.[3][5] Thicker

gloves generally offer better

protection.[2] Change gloves

every 30-60 minutes or

immediately if contamination is

known or suspected.[2]

Body Protection Laboratory Coat / Gown

Wear a lab coat or a

disposable gown made of a

material resistant to chemical

permeability, such as

polyethylene-coated

polypropylene.[3][6] Ensure all

exposed skin is covered.[6]

Respiratory Protection Ventilated Area / Respirator

Always handle in a well-

ventilated area.[4] In case of

insufficient ventilation or the

formation of dust/aerosols,

suitable respiratory equipment

must be worn.[7]

Handling and Storage Protocols
Safe Handling Procedures:

Ventilation: Always work in a well-ventilated area, such as a fume hood.[4]
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Avoid Inhalation/Contact: Prevent breathing dust, fumes, or vapors and avoid direct contact

with skin and eyes.[1][4]

Hygiene: Wash hands thoroughly after handling the substance. Do not eat, drink, or smoke

in the work area.

Ignition Sources: Keep the substance away from ignition sources and implement measures

to prevent static discharge.[1]

Storage Requirements:

Store in a cool, dry, and well-ventilated place.[4][7]

The container must be kept tightly sealed.[1][4]

Store in a locked-up location to prevent unauthorized access.[4]

For long-term stability, a storage temperature of -20°C is recommended.[8]

Emergency Procedures
Immediate and correct response to an emergency can significantly reduce potential harm.

First-Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with an eyewash station

for at least 15 minutes, removing contact lenses

if present and easy to do.[4][9] If irritation

persists, seek medical attention.

Skin Contact

Remove all contaminated clothing at once.[4]

Wash the affected area thoroughly with plenty of

soap and water.[4] If skin irritation develops, get

medical help.[4]

Inhalation

Move the individual to fresh air and ensure they

are in a position comfortable for breathing.[4] If

the person feels unwell, call a physician.

Ingestion

Rinse the mouth with water.[4] Call a doctor or a

Poison Control Center immediately.[4] Do not

induce vomiting.[4]

Chemical Spill Response
In the event of a spill, a structured response is necessary to ensure safety and proper cleanup.
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Immediate Actions

Cleanup Procedure

Final Steps

Spill Detected

Assess Risk
(Quantity, Location)

 

Alert Personnel &
Evacuate Area

 

Don Appropriate PPE
(Gloves, Goggles, Gown)

Contain Spill
(Absorbent Material)

 

Collect Material Dry
(Avoid Dust Generation)

 

Place in Labeled
Waste Container

 

Clean & Decontaminate
Affected Area

Dispose of Waste
(Follow Regulations)

 

Report Incident

 

Procedure Complete

 

Click to download full resolution via product page

Caption: Workflow for responding to a Glaucine hydrochloride spill.
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Disposal Plan
Proper disposal is essential to prevent environmental contamination and adhere to regulations.

Waste Collection: All materials contaminated with Glaucine hydrochloride, including

unused product and PPE, must be collected in a suitable, sealed, and clearly labeled

container for chemical waste.[6]

Disposal Method: The substance must not be disposed of with household garbage.[1] It

should be sent to a licensed chemical destruction plant or an approved waste disposal

facility.[4]

Environmental Protection: Do not allow the product or its containers to enter drains, sewer

systems, or water courses.[1][4]

Packaging: Contaminated packaging must be disposed of in the same manner as the

product, according to official regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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